Cas no 60681-10-9 (4,4,6,6-tetramethylcyclohexane-1,3-dione)

4,4,6,6-tetramethylcyclohexane-1,3-dione structure
60681-10-9 structure
Product Name:4,4,6,6-tetramethylcyclohexane-1,3-dione
CAS No:60681-10-9
MF:C10H16O2
MW:168.232843399048
CID:1624984
PubChem ID:143736
Update Time:2025-04-21

4,4,6,6-tetramethylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 4,4,6,6-tetramethylcyclohexane-1,3-dione
    • 1,3-Cyclohexanedione, 4,4,6,6-tetramethyl-
    • 1,3-Cyclohexanedione,4,4,6,6-tetramethyl-
    • 60681-10-9
    • SCHEMBL2607982
    • DTXSID60209496
    • Inchi: 1S/C10H16O2/c1-9(2)6-10(3,4)8(12)5-7(9)11/h5-6H2,1-4H3
    • InChI Key: DBUURPWRHIGNLN-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(C)(C)CC1(C)C)=O

Computed Properties

  • Exact Mass: 168.11508
  • Monoisotopic Mass: 168.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.